Cas no 6976-69-8 (Benzoic acid,4-methyl-, propyl ester)

Benzoic acid,4-methyl-, propyl ester structure
6976-69-8 structure
Product Name:Benzoic acid,4-methyl-, propyl ester
CAS No:6976-69-8
MF:C11H14O2
MW:178.227663516998
CID:518784
PubChem ID:230181
Update Time:2025-04-19

Benzoic acid,4-methyl-, propyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-methyl-, propyl ester
    • Propyl 4-methylbenzoate
    • 4-Methyl-benzoesaeure-propylester
    • 4-methyl-benzoic acid propyl ester
    • propyl p-hydroxybenzoate
    • DTXSID40864168
    • LRNBWFXCDULFQF-UHFFFAOYSA-N
    • NS00068030
    • Colextran
    • 9015-73-0
    • Propyl4-methylbenzoate
    • NSC24768
    • AKOS008948190
    • Benzoic acid, 4-methyl-, propyl ester
    • Z53835724
    • NSC-24768
    • 6976-69-8
    • Propyl 4-methylbenzoate #
    • SCHEMBL6057220
    • Inchi: 1S/C11H14O2/c1-3-8-13-11(12)10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H3
    • InChI Key: LRNBWFXCDULFQF-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(C)=CC=1)=O)CCC

Computed Properties

  • Exact Mass: 178.09942
  • Monoisotopic Mass: 178.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
  • LogP: 2.56180
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